Methyl 2-amino-4-isobutylpyrimidine-5-carboxylate
Overview
Description
Methyl 2-amino-4-isobutylpyrimidine-5-carboxylate is a synthetic compound that has gained significant attention in the field of scientific research. It belongs to the class of pyrimidine derivatives and has been studied extensively for its potential applications in various fields.
Scientific Research Applications
Proteomics Research
Methyl 2-amino-4-isobutylpyrimidine-5-carboxylate: is utilized in proteomics research due to its role in the synthesis of peptides and proteins. It serves as a building block in the chemical synthesis of pyrimidine derivatives, which are incorporated into peptides for the study of protein structure and function .
Anti-inflammatory Drug Development
Pyrimidine derivatives, including Methyl 2-amino-4-isobutylpyrimidine-5-carboxylate , have shown potential in the development of anti-inflammatory drugs. They exhibit inhibitory activities against key inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, and tumor necrosis factor-α, making them valuable in pharmacological research .
Synthesis of Novel Pyrimidine Analogues
This compound is pivotal in the synthesis of novel pyrimidine analogues. Researchers leverage its structure to create new compounds with enhanced anti-inflammatory activities and reduced toxicity. These analogues are then tested for their pharmacological effects .
Structure-Activity Relationship (SAR) Studies
Methyl 2-amino-4-isobutylpyrimidine-5-carboxylate: is used in SAR studies to understand the relationship between the chemical structure of pyrimidine compounds and their biological activity. Modifications to the pyrimidine ring can lead to changes in potency and selectivity of the compounds .
Antioxidant Research
The pyrimidine derivatives synthesized using this compound are also studied for their antioxidant properties. They can neutralize free radicals and may help in preventing oxidative stress-related diseases .
Antibacterial and Antiviral Research
Research has indicated that pyrimidine derivatives exhibit antibacterial and antiviral activitiesMethyl 2-amino-4-isobutylpyrimidine-5-carboxylate can be used to synthesize these derivatives, which are then tested against various bacterial and viral strains to assess their efficacy .
Antifungal and Antituberculosis Applications
Similarly, the compound’s derivatives are evaluated for their antifungal and antituberculosis effects. By inhibiting the growth of fungi and Mycobacterium tuberculosis, they contribute to the search for new treatments for these infections .
Chemical Biology and Biochemical Studies
In chemical biology, Methyl 2-amino-4-isobutylpyrimidine-5-carboxylate is used to explore biochemical pathways and processes. It helps in understanding the role of pyrimidine derivatives in cellular functions and in the development of biochemical tools .
properties
IUPAC Name |
methyl 2-amino-4-(2-methylpropyl)pyrimidine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2/c1-6(2)4-8-7(9(14)15-3)5-12-10(11)13-8/h5-6H,4H2,1-3H3,(H2,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SROBEXFILORSFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NC(=NC=C1C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60674943 |
Source
|
| Record name | Methyl 2-amino-4-(2-methylpropyl)pyrimidine-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60674943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-4-isobutylpyrimidine-5-carboxylate | |
CAS RN |
1133115-97-5 |
Source
|
| Record name | Methyl 2-amino-4-(2-methylpropyl)pyrimidine-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60674943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
